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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660

An in-depth guide to the analytical techniques for the characterization of 2-Amino-4-
methylbenzonitrile, providing detailed application notes and protocols for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

2-Amino-4-methylbenzonitrile is a substituted aromatic nitrile with the molecular formula
CsHsN2 and a molecular weight of 132.16 g/mol .[1][2] It typically appears as a light yellow to
orange powder or crystalline solid.

Property Value Reference
Molecular Formula CsHsNz2 [2]
Molecular Weight 132.16 g/mol [1][2]

CAS Number 26830-96-6 [1][2]
Melting Point 92-95 °C [1]

Light yellow to Yellow to
Appearance
Orange powder to crystal

High-Performance Liquid Chromatography (HPLC)
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HPLC is a primary technique for assessing the purity and quantifying 2-Amino-4-

methylbenzonitrile. A reversed-phase method is generally suitable for this compound.

Application Note

Reversed-phase HPLC with a C18 column provides excellent separation of 2-Amino-4-

methylbenzonitrile from its potential impurities. The addition of a small amount of acid, such

as formic or trifluoroacetic acid, to the mobile phase can improve peak shape and resolution.
UV detection is suitable for this compound due to the presence of the aromatic ring.

Experimental Protocol

e Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and

column oven.

e Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 um particle size).

* Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

o Solvent A: Water with 0.1% Formic Acid

o Solvent B: Acetonitrile with 0.1% Formic Acid

e Gradient Program:

Time (min) % Solvent A % Solvent B
0 90 10
20 10 90
25 10 90
26 90 10
30 90 10

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C
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o Detection Wavelength: 254 nm
e Injection Volume: 10 pL

o Sample Preparation: Accurately weigh approximately 10 mg of 2-Amino-4-
methylbenzonitrile and dissolve it in a suitable solvent, such as a mixture of acetonitrile and
water, to a final concentration of 1 mg/mL. Filter the sample through a 0.45 pum syringe filter
before injection.

Sample Preparation HPLC Analysis Data Processing

‘ Weigh Sample }—>‘ Dissolve in Diluent

—D{ Filter (0.45 pm) }—>‘ Inject into HPLC ‘4‘ Separation on C18 Column ‘4‘ UV Detection (254 nm) }—>‘ Integrate Peaks ‘4‘ Quantify Purity/Concentration

Click to download full resolution via product page

HPLC Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification of volatile and semi-volatile impurities. Due
to the polar amino group, derivatization may be necessary to improve the volatility and thermal
stability of 2-Amino-4-methylbenzonitrile for GC analysis.

Application Note

For GC-MS analysis, derivatization of the primary amino group with a silylating agent such as
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can improve chromatographic performance.
The resulting trimethylsilyl derivative is more volatile and less polar. Electron ionization (EI) will
produce a characteristic fragmentation pattern that can be used for structural confirmation and
impurity identification.

Experimental Protocol

e Instrumentation: A GC system coupled to a mass spectrometer.
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 Derivatization (if necessary):

o To 1 mg of the sample, add 100 pL of a silylating agent (e.g., BSTFA with 1% TMCS).

o Add 100 pL of a suitable solvent (e.g., acetonitrile).

o Heat the mixture at 70 °C for 30 minutes.

e GC Conditions:

o Column: HP-5MS (or equivalent) fused silica capillary column (30 m x 0.25 mm i.d., 0.25
pm film thickness).

o Inlet Temperature: 250 °C

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.

o Oven Temperature Program:

= Initial temperature: 100 °C, hold for 2 minutes.

= Ramp to 280 °C at 10 °C/min.

= Hold at 280 °C for 10 minutes.

e MS Conditions:

o lon Source: Electron lonization (El) at 70 eV.

o Source Temperature: 230 °C

o Quadrupole Temperature: 150 °C

o Scan Range: m/z 40-450
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Sample Preparation GC-MS Analysis Data Analysis
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NMR Data Acquisition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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